5-Chloro-2,3,4-trifluoro-benzonitrile

• IUPAC Name: 5-chloro-2,3,4-trifluorobenzonitrile
• InChI: InChI=1S/C7HClF3N/c8-4-1-3(2-12)5(9)7(11)6(4)10/h1H
• InChI Key: ZTFLZDAEKQPVLD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)F)F)F)C#N
• Molecular Formula: C7HClF3N
• Molecular Weight: 191.54 g/mol

Description

5-Chloro-2,3,4-trifluoro-benzonitrile, also known as 5-CFTBN, is a chemical compound that is used in a variety of scientific research applications. It is a chlorinated benzonitrile derivative that has been used in a variety of synthetic reactions, including the synthesis of novel heterocyclic compounds. It has been utilized in the synthesis of pharmaceuticals, pesticides, and other organic compounds. 5-CFTBN has also been used as a reagent in the synthesis of a variety of polymers and polymeric materials.

Scientific Research Applications

5-Chloro-2,3,4-trifluoro-benzonitrile has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It has also been used in the synthesis of novel heterocyclic compounds. Additionally, 5-Chloro-2,3,4-trifluoro-benzonitrile has been used as a reagent in the synthesis of polymers and polymeric materials.

Mechanism of Action

The mechanism of action of 5-Chloro-2,3,4-trifluoro-benzonitrile is based on the nucleophilic substitution reaction. The chlorine atom acts as a nucleophile, displacing the hydrogen atom on the benzonitrile ring. This reaction produces the desired product, which is then isolated by filtration and recrystallization.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-2,3,4-trifluoro-benzonitrile have not been extensively studied. However, it is known that 5-Chloro-2,3,4-trifluoro-benzonitrile is a chlorine-containing compound, and thus it is likely to have some toxic effects. It is important to note that 5-Chloro-2,3,4-trifluoro-benzonitrile should only be used in laboratory settings and should not be used in medical applications.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-2,3,4-trifluoro-benzonitrile in laboratory experiments include its relatively low cost and its ability to be used in a variety of synthetic reactions. Additionally, it is a relatively stable compound, making it suitable for use in a variety of laboratory settings. The main limitation of 5-Chloro-2,3,4-trifluoro-benzonitrile is its potential toxicity, as it is a chlorine-containing compound.

Future Directions

For research on 5-Chloro-2,3,4-trifluoro-benzonitrile include further investigation into its potential toxicity and its biochemical and physiological effects. Additionally, further research into its potential applications in the synthesis of pharmaceuticals, pesticides, and other organic compounds is warranted. Additionally, further research into its potential uses in the synthesis of polymers and polymeric materials is also needed. Finally, further research into the mechanism of action of 5-Chloro-2,3,4-trifluoro-benzonitrile is also necessary.

Synthesis Methods

5-Chloro-2,3,4-trifluoro-benzonitrile is produced by the reaction of 2,3,4-trifluorobenzonitrile with chlorine gas in the presence of a catalyst such as sodium chloride. The reaction is typically carried out in an inert solvent such as dichloromethane or dimethylformamide. The reaction proceeds via a nucleophilic substitution mechanism, with the chlorine atom displacing the hydrogen atom on the benzonitrile ring. The product is then isolated by filtration and recrystallized from a suitable solvent.